Cas no 2411223-68-0 (2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one
• CAS No: 2411223-68-0
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 5357493
• Update Time: 2025-10-31

2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one
• 2-chloro-1-{6-oxa-1-azaspiro[3.3]heptan-1-yl}propan-1-one
• Z3775029957

• Inchi： 1S/C8H12ClNO2/c1-6(9)7(11)10-3-2-8(10)4-12-5-8/h6H,2-5H2,1H3
• InChI Key： FZRWCZVKQFOJMH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC21COC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one (CAS No. 2411223-68-0)

The compound 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one (CAS No. 2411223-68-0) is a specialized organic molecule with a unique spirocyclic structure, combining both oxa (oxygen-containing) and aza (nitrogen-containing) heterocycles. This structural complexity makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds. Its spiro[3.3]heptane core is increasingly recognized for its potential to enhance molecular rigidity and bioavailability, addressing key challenges in drug discovery.

In recent years, the demand for spirocyclic compounds has surged due to their applications in small-molecule drug development and catalysis. Researchers are particularly drawn to the 6-oxa-1-azaspiro[3.3]heptane scaffold for its ability to mimic natural product frameworks while offering synthetic versatility. The presence of the chloro and propan-1-one functional groups further expands its utility as a building block for cross-coupling reactions and proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From an industrial perspective, CAS No. 2411223-68-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such intermediates, including microwave-assisted synthesis and flow chemistry. These techniques align with the broader trend of reducing organic solvent waste and energy consumption, which resonates with both academic and industrial stakeholders.

The compound’s nomenclature, 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one, reflects its IUPAC naming conventions, but it is also referenced in literature under shorter aliases like spirocyclic chloro-ketone. This duality highlights the importance of chemical database optimization for accurate retrieval in platforms like SciFinder and Reaxys. For researchers, understanding its spectroscopic properties (e.g., NMR, IR) and crystallographic data is critical for quality control and patent applications.

Emerging trends in AI-driven drug discovery have further amplified interest in such compounds. Machine learning models trained on spirocyclic libraries can predict the bioactivity of derivatives, accelerating lead optimization. This intersects with frequent search queries like "spirocyclic compounds in drug design" or "heterocyclic building blocks for medicinal chemistry", underscoring the need for accessible technical profiles like this one.

In summary, 2-Chloro-1-(6-oxa-1-azaspiro[3.3]heptan-1-yl)propan-1-one represents a convergence of synthetic innovation and therapeutic potential. Its study contributes to advancing fragment-based drug discovery and materials science, while its nomenclature and applications align with contemporary research priorities. As the scientific community continues to explore its derivatives, this compound is poised to remain a focal point in peer-reviewed journals and patent filings.